3-Amino-5-(2,5-difluorophenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(2,5-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H9F2NO2/c14-9-1-2-12(15)11(6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,16H2,(H,17,18)
• InChI Key: FMXPIHKKRICHHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=CC(=C2)N)C(=O)O)F
• Molecular Formula: C13H9F2NO2
• DSSTOX Substance ID: DTXSID00689713
• Molecular Weight: 249.21 g/mol
• CAS RN: 1261922-22-8

Description

3-Amino-5-(2,5-difluorophenyl)benzoic acid, 95% (3-Amino-5-difluoro-PB) is an organic compound that is widely used in scientific research and laboratory experiments. It is a white to off-white crystalline solid with a melting point of 218-220 °C and a boiling point of 275-280 °C. 3-Amino-5-difluoro-PB has a wide range of applications in the fields of biochemistry, physiology, and pharmacology.

Mechanism of Action

3-Amino-5-difluoro-PB is an organic compound that acts as an inhibitor of the enzyme cyclooxygenase (COX). It inhibits the activity of the enzyme by binding to its active site, thus preventing the conversion of arachidonic acid to prostaglandins. This inhibition of COX activity leads to a decrease in the production of inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
The inhibition of COX activity by 3-Amino-5-difluoro-PB leads to a decrease in the production of inflammatory mediators, such as prostaglandins and leukotrienes. This decrease in the production of these mediators leads to a decrease in inflammation, pain, and swelling. In addition, 3-Amino-5-difluoro-PB has been shown to have anti-cancer effects, as it has been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 3-Amino-5-difluoro-PB in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to synthesize. In addition, it is a relatively non-toxic compound, and it has a wide range of applications in scientific research. However, it is important to note that 3-Amino-5-difluoro-PB is a relatively unstable compound, and it can degrade over time if not stored properly.

Future Directions

The use of 3-Amino-5-difluoro-PB in scientific research and laboratory experiments is expected to continue to expand in the future. Possible future directions include the use of 3-Amino-5-difluoro-PB in the synthesis of novel drugs, the development of new fluorescent dyes and fluorescent proteins, and the development of new methods for the synthesis of heterocyclic compounds. In addition, 3-Amino-5-difluoro-PB may be used in the development of new anti-cancer drugs, as it has been shown to inhibit the growth of certain types of cancer cells. Finally, 3-Amino-5-difluoro-PB may be used in the development of new methods for the inhibition of COX activity, as this inhibition may lead to a decrease in the production of inflammatory mediators.

Synthesis Methods

3-Amino-5-difluoro-PB can be synthesized in a two-step process. The first step involves the reaction of 2,5-difluorobenzoic acid with ammonia, followed by the addition of sodium hydroxide to the reaction mixture. The second step involves the reaction of the resulting amine with 2,5-difluorobenzoic acid, followed by the addition of sodium hydroxide to the reaction mixture. The product is then isolated and purified by recrystallization.

Scientific Research Applications

3-Amino-5-difluoro-PB has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various heterocyclic compounds, such as pyridines and quinolines. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and antifungals. In addition, it is used in the synthesis of fluorescent dyes and fluorescent proteins.